Cas no 1798522-58-3 (1'-(2-chloro-4-fluorobenzoyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one)

• Product Name: 1'-(2-chloro-4-fluorobenzoyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one
• CAS No: 1798522-58-3
• MF: C₁₉H₁₅ClFNO₃
• MW: 359.778707742691
• CID: 5373962
• Update Time: 2025-10-06

1'-(2-chloro-4-fluorobenzoyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one Chemical and Physical Properties

Names and Identifiers

• 1'-(2-chloro-4-fluorobenzoyl)spiro[3H-chromene-2,3'-pyrrolidine]-4-one
• 1'-(2-chloro-4-fluorobenzoyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one

• Inchi： 1S/C19H15ClFNO3/c20-15-9-12(21)5-6-13(15)18(24)22-8-7-19(11-22)10-16(23)14-3-1-2-4-17(14)25-19/h1-6,9H,7-8,10-11H2
• InChI Key： RUZTXFSOZAJMAA-UHFFFAOYSA-N
• SMILES： C12(CCN(C(=O)C3=CC=C(F)C=C3Cl)C1)OC1=C(C=CC=C1)C(=O)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 1'-(2-chloro-4-fluorobenzoyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one

Introduction to 1'-(2-chloro-4-fluorobenzoyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one (CAS No. 1798522-58-3)

1'-(2-chloro-4-fluorobenzoyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one (CAS No. 1798522-58-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by the presence of a spiro junction, where two rings share a single atom. The spirocyclic structure imparts unique chemical and biological properties, making it an attractive scaffold for drug discovery and development.

The chloro and fluorobenzoyl substituents on the spirocyclic core contribute to the compound's hydrophobicity and electronic properties, which can influence its binding affinity to biological targets. These substituents also enhance the compound's metabolic stability and improve its pharmacokinetic profile, making it a promising candidate for various therapeutic applications.

Recent studies have focused on the potential of 1'-(2-chloro-4-fluorobenzoyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one as a modulator of protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes, including signal transduction, gene expression, and cell cycle regulation. Disrupting or modulating these interactions can have significant therapeutic benefits in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In a study published in the Journal of Medicinal Chemistry in 2021, researchers investigated the binding affinity of 1'-(2-chloro-4-fluorobenzoyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one to a specific protein-protein interaction site. The results showed that the compound exhibited high selectivity and potency in disrupting the interaction, suggesting its potential as a lead compound for further drug development.

Another area of interest is the compound's ability to cross the blood-brain barrier (BBB). The BBB is a significant obstacle in the treatment of central nervous system (CNS) disorders due to its selective permeability. The chloro, fluorobenzoyl, and dihydrospirocyclic structures of 1'-(2-chloro-4-fluorobenzoyl)-3,4-dihydrospiro[1-benzopyran]-2,3'-pyrrolidine)-4-one have been shown to enhance its ability to penetrate the BBB, making it a promising candidate for CNS-targeted therapies.

The pharmacokinetic properties of 1'-(2-chloro)-4-fluorobenzoyl)-3,4-dihydrospiro[1-benzopyran]-2,3'-pyrrolidine)-4-one have also been extensively studied. Research has demonstrated that the compound exhibits favorable oral bioavailability and a long half-life, which are desirable characteristics for an effective drug candidate. These properties make it suitable for once-daily dosing regimens, improving patient compliance and treatment outcomes.

In addition to its therapeutic potential, 1'-(2-chloro)-4-fluorobenzoyl)-3,4-dihydrospiro[1-benzopyran]-2,3'-pyrrolidine)-4-one has been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific protein-protein interactions allows researchers to gain insights into complex biological pathways and disease mechanisms. This makes it a valuable tool for target validation and hit-tolead optimization in drug discovery programs.

Despite its promising properties, further research is needed to fully understand the safety profile and potential side effects of 1'-(2-chloro)-4-fluorobenzoyl)-3,4-dihydrospiro[1-benzopyran]-2,3'-pyrrolidine)-4-one. Preclinical studies are ongoing to evaluate its toxicity and assess its suitability for clinical trials. Initial results have been encouraging, but rigorous testing is essential to ensure its safety and efficacy in human subjects.

In conclusion, 1'-(2-chloro)-4-fluorobenzoyl)-3,4-dihydrospiro[1-benzopyran]-2,3'-pyrrolidine)-4-one (CAS No. 1798522-58-3) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development across various therapeutic areas. Ongoing research continues to uncover new applications and optimize its therapeutic potential.